Cas no 99067-57-9 (3-benzyl-5-chloro-1,2,4-thiadiazole)

• Product Name: 3-benzyl-5-chloro-1,2,4-thiadiazole
• CAS No: 99067-57-9
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD14707325
• CID: 2106028
• PubChem ID: 14763521
• Update Time: 2025-04-21

3-benzyl-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-chloro-1,2,4-thiadiazole
• EN300-761194
• PUGFKQSEHPLELH-UHFFFAOYSA-N
• 1,2,4-Thiadiazole, 5-chloro-3-(phenylmethyl)-
• 3-Benzyl-5-chloro-[1,2,4]thiadiazole
• G22206
• DA-20402
• ZDA06757
• 99067-57-9
• SCHEMBL1021419
• AKOS014603294
• MFCD14707325

• MDL： MFCD14707325
• Inchi： 1S/C9H7ClN2S/c10-9-11-8(12-13-9)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： PUGFKQSEHPLELH-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2C=CC=CC=2)=NS1

Computed Properties

• Exact Mass: 210.0018471Da
• Monoisotopic Mass: 210.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides